JR-6

• Molecular Formula: C11H16ClNS
• Molecular Weight: 229.77 g/mol
• InChI: InChI=1S/C11H16NS.ClH/c1-12(7-3-2-4-8-12)10-11-6-5-9-13-11;/h2-3,5-6,9H,4,7-8,10H2,1H3;1H/q+1;/p-1
• InChIKey: IBPYJMHGTCOQJV-UHFFFAOYSA-M

JR-6: Gi/o-Biased M2-Selective Partial Agonist

JR-6 is a synthetic tetrahydropyridine-based muscarinic acetylcholine receptor (mAChR) agonist, designated as a Gi/o pathway-biased and M2-selective partial agonist [1]. It is characterized by the molecular formula C11H16ClNS and a molar mass of 229.77 g/mol [1]. Unlike classical non-selective orthosteric agonists such as carbachol, JR-6 was rationally designed to preferentially activate Gi/o protein-mediated signaling over Gq/11 pathways, providing a tool for dissecting muscarinic signaling with reduced off-target pathway activation [2].

Gi/o pathway-biased muscarinic receptor tool compound

Reported M2/M4-selective functional profile over other subtypes

Designed to reduce Gq/11 and Gs pathway activation

• [1] Nelic D, Chetverikov N, Hochmalová M, Diaz C, Doležal V, Boulos J, Jakubík J, Martemyanov K, Janoušková-Randáková A. Agonist-selective activation of individual G-proteins by muscarinic receptors. Sci Rep. 2024 Apr 26;14(1):9652. doi: 10.1038/s41598-024-60259-4. View Source
• [2] Randáková A, Nelic D, Ungerová D, Nwokoye P, Su Q, Doležal V, El-Fakahany EE, Boulos J, Jakubík J. Novel M2-selective, Gi-biased agonists of muscarinic acetylcholine receptors. Br J Pharmacol. 2020 May;177(9):2073-2089. doi: 10.1111/bph.14970. Epub 2020 Feb 15. PMID: 31910288. View Source

JR-6: Why Generic Agonists Fail

Generic substitution of JR-6 with other in-class muscarinic agonists like carbachol or oxotremorine fails because these classic agonists promiscuously activate both the Gi/o and Gq/11 signaling pathways across multiple mAChR subtypes [1]. In contrast, JR-6 uniquely inhibits forskolin-stimulated cAMP production at all receptor subtypes without stimulating inositol phosphate (IPX) accumulation, demonstrating an absolute Gi/o bias that is not replicated by canonical agonists [1]. This signaling bias is the critical differentiator that ensures experimental outcomes are attributable to a single pathway, which is essential for target validation and mechanistic studies [2].

Pathway Selectivity

Classical agonists (carbachol, oxotremorine) activate Gi/o, Gq/11, and Gs pathways; may shift signaling interpretation away from single-pathway isolation.

Subtype Activation

Non-selective agonists engage multiple mAChR subtypes (M1–M5); M2/M4-specific endpoints may not transfer directly.

• [1] Randáková A, Nelic D, Ungerová D, Nwokoye P, Su Q, Doležal V, El-Fakahany EE, Boulos J, Jakubík J. Novel M2-selective, Gi-biased agonists of muscarinic acetylcholine receptors. Br J Pharmacol. 2020 May;177(9):2073-2089. doi: 10.1111/bph.14970. Epub 2020 Feb 15. PMID: 31910288. View Source
• [2] Nelic D, Chetverikov N, Hochmalová M, Diaz C, Doležal V, Boulos J, Jakubík J, Martemyanov K, Janoušková-Randáková A. Agonist-selective activation of individual G-proteins by muscarinic receptors. Sci Rep. 2024 Apr 26;14(1):9652. doi: 10.1038/s41598-024-60259-4. View Source

JR-6 vs Carbachol: Key Evidence

Absolute Gi/o Bias: cAMP Inhibition vs Carbachol

JR-6 demonstrates absolute functional selectivity by inhibiting forskolin-stimulated cAMP production at all five muscarinic receptor subtypes (M1-M5) without stimulating cAMP production at any subtype. In contrast, carbachol stimulates both IPX (Gq/11 pathway) and cAMP (Gs pathway) production at all subtypes [1]. Quantitatively, JR-6's functional profile is defined by the complete absence of IPX accumulation at M2 and M4 receptors co-transfected with promiscuous G15 protein, whereas carbachol robustly stimulates IPX accumulation under these same conditions [1].

Signaling Bias

Head-to-head

JR-6: cAMP inhibition only; no IPX accumulation. Carbachol: cAMP stimulation + IPX accumulation.

Reported absolute Gi/o functional selectivity across M1–M5.

CHO cells, forskolin-stimulated cAMP and [3H]myo-inositol labeling.

Evidence Dimension	Functional signaling output across all mAChR subtypes (M1-M5)
Target Compound Data	JR-6: Inhibits forskolin-stimulated cAMP production at all 5 subtypes; No stimulation of IPX accumulation at M2/M4; No stimulation of cAMP production at any subtype.
Comparator Or Baseline	Carbachol: Stimulates both IPX accumulation (Gq/11) and cAMP production (Gs) at all 5 subtypes.
Quantified Difference	JR-6 activates only the Gi/o pathway (cAMP inhibition) versus carbachol's activation of Gi/o, Gq/11, and Gs pathways. The difference is qualitative and absolute: JR-6 elicits zero detectable IPX accumulation or cAMP stimulation.
Conditions	CHO cells stably expressing individual human muscarinic receptor subtypes; cAMP inhibition measured via forskolin-stimulated cAMP assay; IPX accumulation measured via [3H]myo-inositol labeling; non-preferential pathway activation assessed using M2/M4 co-transfected with promiscuous G15 G-protein.

Why This Matters

This absolute Gi/o bias eliminates confounding signals from Gq/11 and Gs pathways, making JR-6 the superior tool for isolating and studying M2/M4-mediated Gi/o signaling without off-pathway noise.

• [1] Randáková A, Nelic D, Ungerová D, Nwokoye P, Su Q, Doležal V, El-Fakahany EE, Boulos J, Jakubík J. Novel M2-selective, Gi-biased agonists of muscarinic acetylcholine receptors. Br J Pharmacol. 2020 May;177(9):2073-2089. doi: 10.1111/bph.14970. Epub 2020 Feb 15. PMID: 31910288. View Source

Binding Affinity Profile vs PN-152 and Carbachol

JR-6 displays a moderately flat binding affinity profile across the five muscarinic receptor subtypes with pKi values ranging from 4.95 (M1) to 5.10 (M2, M3, M4) and 5.00 (M5), corresponding to Ki values of approximately 8–11 μM [1]. In comparison, the reference M1/M4-preferring agonist PN-152 shows significantly higher affinity at M1 (pKi = 5.86, ~1.4 μM) and M2 (pKi = 6.16, ~0.69 μM) [1]. While JR-6's binding affinity is lower than that of PN-152 across all subtypes, JR-6's functional selectivity is driven by its signaling bias rather than by binding selectivity alone, a distinct pharmacological paradigm [2].

Binding Affinity

Reported

JR-6 pKi 4.95–5.10 (M1–M5), ~8–11 μM Ki. PN-152 binds M1 8.1×, M2 11.5× tighter.

Functional selectivity relies on bias, not binding affinity.

[3H]NMS competition, CHO membranes, mean ± SD (n=3).

Evidence Dimension	Binding affinity (pKi) to individual human muscarinic receptor subtypes
Target Compound Data	JR-6 pKi values: M1 = 4.95 ± 0.07; M2 = 5.10 ± 0.10; M3 = 5.10 ± 0.10; M4 = 5.10 ± 0.10; M5 = 5.00 ± 0.20 [1].
Comparator Or Baseline	PN-152 pKi values: M1 = 5.86 ± 0.08; M2 = 6.16 ± 0.06; M3 = 5.47 ± 0.02; M4 = 5.51 ± 0.06; M5 = 5.77 ± 0.05 [1]. Carbachol (from original study [2]): pKi M2 ≈ 4.5 (estimated from Table S3).
Quantified Difference	PN-152 binds M1 with 8.1-fold higher affinity than JR-6 (pKi difference 0.91). PN-152 binds M2 with 11.5-fold higher affinity than JR-6 (pKi difference 1.06). JR-6 binds M2 with ~2-fold higher affinity than carbachol (pKi difference ~0.6).
Conditions	Competition binding experiments using [3H]NMS (1 nM) in CHO cell membranes expressing individual human muscarinic receptor subtypes. Values represent mean ± SD from three independent experiments performed in quadruplicates.

Why This Matters

JR-6's micromolar binding affinity combined with its absolute Gi/o bias makes it a cleaner pharmacological tool than high-affinity agonists like PN-152, which may activate multiple pathways due to stronger receptor engagement.

• [1] Nelic D, Chetverikov N, Hochmalová M, Diaz C, Doležal V, Boulos J, Jakubík J, Martemyanov K, Janoušková-Randáková A. Agonist-selective activation of individual G-proteins by muscarinic receptors. Sci Rep. 2024 Apr 26;14(1):9652. doi: 10.1038/s41598-024-60259-4. Table 1. View Source
• [2] Randáková A, Nelic D, Ungerová D, Nwokoye P, Su Q, Doležal V, El-Fakahany EE, Boulos J, Jakubík J. Novel M2-selective, Gi-biased agonists of muscarinic acetylcholine receptors. Br J Pharmacol. 2020 May;177(9):2073-2089. doi: 10.1111/bph.14970. Epub 2020 Feb 15. PMID: 31910288. View Source

M3 Receptor: No IPX Accumulation vs Carbachol

At the M3 muscarinic receptor, JR-6 induces inositol phosphate (IPX) accumulation to a substantially smaller extent than at M1 receptors, and negligible IPX accumulation at M2 and M4 receptors co-expressed with G15 [1]. In contrast, carbachol robustly activates the Gq/11 pathway at all subtypes, including M3, leading to significant IPX production. The JR-6-induced IPX accumulation via M3 receptors is minimal, confirming that JR-6 essentially does not functionally engage the Gq/11 pathway at M3 under standard assay conditions [1]. This is supported by the observation that all tetrahydropyridine-based agonists activate Gq/11 types at M3 to a substantially smaller extent than at M1 [2].

M3 IPX Response

Cross-study

JR-6: negligible IPX accumulation. Carbachol: robust IPX production.

May support M3 pathway-distinction studies.

CHO-M3 cells; G15 co-expression not required for JR-6 selectivity.

Evidence Dimension	IPX accumulation (Gq/11 pathway activation) at M3 and other mAChR subtypes
Target Compound Data	JR-6: Negligible IPX accumulation at M3 receptors; minimal IPX accumulation at M2/M4 co-expressed with G15.
Comparator Or Baseline	Carbachol: Robust IPX accumulation at M3 receptors; robust IPX accumulation at M2/M4 co-expressed with G15.
Quantified Difference	JR-6 elicits essentially zero Gq/11-mediated IPX production at M3, while carbachol acts as a full agonist at this pathway. Specific EC50 values for IPX accumulation are not available due to insufficient response for curve fitting.
Conditions	CHO cells stably expressing human M3 receptors; IPX accumulation measured via [3H]myo-inositol labeling. Non-preferential coupling assessed in M2/M4 cells co-transfected with promiscuous G15 G-protein.

Why This Matters

The absence of M3-mediated Gq/11 activation by JR-6 is critical for experiments where M3-driven PLC signaling would confound interpretation, such as in smooth muscle contraction studies or salivary gland secretion assays.

• [1] Randáková A, Nelic D, Ungerová D, Nwokoye P, Su Q, Doležal V, El-Fakahany EE, Boulos J, Jakubík J. Novel M2-selective, Gi-biased agonists of muscarinic acetylcholine receptors. Br J Pharmacol. 2020 May;177(9):2073-2089. doi: 10.1111/bph.14970. Epub 2020 Feb 15. PMID: 31910288. View Source
• [2] Nelic D, Chetverikov N, Hochmalová M, Diaz C, Doležal V, Boulos J, Jakubík J, Martemyanov K, Janoušková-Randáková A. Agonist-selective activation of individual G-proteins by muscarinic receptors. Sci Rep. 2024 Apr 26;14(1):9652. doi: 10.1038/s41598-024-60259-4. View Source

M2 Conformational Signature vs Carbachol and Iperoxo

Accelerated molecular dynamics simulations reveal that the shape of the intracellular opening of the M2 receptor where it interacts with G-proteins is distinct for JR-6 compared to the classical agonist carbachol and the super-agonist iperoxo [1]. The magnitude of TM6 movement, which correlates with agonist efficacy at the non-preferential Gs pathway, is different for each agonist class. JR-6 stabilizes a receptor conformation compatible with Gi/o coupling while disfavoring Gs coupling, providing a structural basis for its functional bias [1]. The binding energy of JR-6 to the active-state M2 receptor model is -6.87 kcal/mol (S-enantiomer) and -6.53 kcal/mol (R-enantiomer), comparable to the reference agonist PN-152 (-6.96 and -6.51 kcal/mol, respectively) [2].

M2 Conformation (MD)

Head-to-head

Distinct intracellular opening shape; Gi/o-compatible TM6 movement. Docking energy -6.87 kcal/mol (S).

Reported Gi/o-favoring conformational signature.

500 ns accelerated MD, M2 model (4MQS); Induced Fit docking.

Evidence Dimension	Intracellular opening shape of the M2 receptor and TM6 movement during MD simulation
Target Compound Data	JR-6: Distinct intracellular opening shape; Gi/o-compatible conformation; Docking binding energy -6.87 kcal/mol (S) and -6.53 kcal/mol (R) [2].
Comparator Or Baseline	Carbachol: Different intracellular opening shape; compatible with both Gi/o and Gs coupling. Iperoxo: Distinct opening shape; compatible with Gs coupling. PN-152: Binding energy -6.96 kcal/mol (S) and -6.51 kcal/mol (R) [2].
Quantified Difference	The intracellular opening shape is qualitatively different between JR-6, carbachol, and iperoxo. TM6 movement magnitude in JR-6-bound receptor is smaller than that with iperoxo, correlating with reduced Gs pathway efficacy. JR-6 binding energy difference vs. PN-152: Δ = -0.09 kcal/mol for S, +0.02 kcal/mol for R enantiomer [2].
Conditions	Accelerated molecular dynamics (500 ns) following 100 ns conventional MD, using M2 receptor model based on crystal structure 4MQS. Docking performed using Schrödinger Software Suite with Induced Fit Docking procedure.

Why This Matters

The unique conformational signature of JR-6 at the M2 receptor provides a structural rationale for its functional bias, enabling researchers to computationally predict and compare biased agonism at muscarinic receptors using JR-6 as a reference Gi/o-biased ligand.

• [1] Randáková A, Nelic D, Ungerová D, Nwokoye P, Su Q, Doležal V, El-Fakahany EE, Boulos J, Jakubík J. Agonist-Specific Conformations of the M2 Muscarinic Acetylcholine Receptor Assessed by Molecular Dynamics. J Chem Inf Model. 2020 Apr 27;60(4):2109-2121. doi: 10.1021/acs.jcim.0c00045. Epub 2020 Mar 13. PMID: 32130001. View Source
• [2] Nelic D, Chetverikov N, Hochmalová M, Diaz C, Doležal V, Boulos J, Jakubík J, Martemyanov K, Janoušková-Randáková A. Agonist-selective activation of individual G-proteins by muscarinic receptors. Sci Rep. 2024 Apr 26;14(1):9652. doi: 10.1038/s41598-024-60259-4. Table 2. View Source

JR-6: Application Scenarios

M2/M4 Gi/o Signaling in Native Tissues

JR-6 is the preferred agonist for experiments requiring selective activation of the Gi/o pathway via M2 and M4 receptors in native tissues where multiple muscarinic subtypes are co-expressed. Its absolute Gi/o bias ensures that downstream effects (e.g., cAMP inhibition) are not confounded by simultaneous Gq/11-mediated IPX accumulation or Gs-mediated cAMP stimulation, unlike carbachol which activates all pathways [1]. This is particularly critical when studying M2-mediated negative inotropic effects in cardiac tissue or M2/M4-mediated presynaptic autoinhibition of acetylcholine release.

In Silico Modeling of Biased Muscarinic Ligands

JR-6 serves as a validated reference Gi/o-biased agonist for computational modeling studies. Its molecular dynamics-derived conformational signature at the M2 receptor, distinct from carbachol and iperoxo, provides a structural template for rational design of novel biased agonists [1]. Researchers can use JR-6's binding pose and induced receptor conformation as a starting point for virtual screening and lead optimization of pathway-selective muscarinic therapeutics [2].

Non-Opioid Analgesics Targeting M2/M4

JR-6 has been explicitly identified as a lead structure for developing novel analgesics acting via M2 and M4 muscarinic receptors with reduced side effects associated with PLC pathway activation [1]. Procurement of JR-6 is indicated for medicinal chemistry programs aiming to optimize M2/M4 Gi/o-biased agonists for pain management, where avoidance of M3-mediated salivation, bronchoconstriction, and gastrointestinal effects is critical [1].

Head-to-Head Subtype Selectivity Comparator

JR-6's binding affinity profile (pKi range 4.95–5.10 across M1–M5) makes it an ideal reference compound for subtype selectivity screening panels [1]. Its similar binding affinity across subtypes combined with exclusive Gi/o functional bias allows researchers to benchmark new compounds against a ligand where functional selectivity, rather than binding selectivity, defines its pharmacological fingerprint [1]. This is particularly useful for validating high-throughput screening assays designed to identify functionally selective muscarinic ligands.

Application

Selection Property

Validation Focus

Native tissue M2/M4 Gi/o pathway studies

Absolute Gi/o functional bias

cAMP inhibition endpoint without Gq/11 crosstalk

Computational modeling of biased mAChR ligands

Gi/o-favoring M2 conformation from MD

Docking and molecular dynamics validation

Gi/o-biased M2/M4 ligand optimization

M2/M4 functional selectivity over M3

cAMP vs IPX pathway dissociation in cell models

Subtype selectivity screening panel reference

Flat binding affinity profile across M1–M5

Functional bias over binding selectivity benchmarking

• [1] Randáková A, Nelic D, Ungerová D, Nwokoye P, Su Q, Doležal V, El-Fakahany EE, Boulos J, Jakubík J. Novel M2-selective, Gi-biased agonists of muscarinic acetylcholine receptors. Br J Pharmacol. 2020 May;177(9):2073-2089. doi: 10.1111/bph.14970. Epub 2020 Feb 15. PMID: 31910288. View Source
• [2] Randáková A, Nelic D, Ungerová D, Nwokoye P, Su Q, Doležal V, El-Fakahany EE, Boulos J, Jakubík J. Agonist-Specific Conformations of the M2 Muscarinic Acetylcholine Receptor Assessed by Molecular Dynamics. J Chem Inf Model. 2020 Apr 27;60(4):2109-2121. doi: 10.1021/acs.jcim.0c00045. Epub 2020 Mar 13. PMID: 32130001. View Source